5-methyl-1-(3-nitrobenzyl)-2-(3-nitrophenyl)-1H-benzimidazole

• IUPAC Name: 5-methyl-2-(3-nitrophenyl)-1-[(3-nitrophenyl)methyl]benzimidazole
• InChI: InChI=1S/C21H16N4O4/c1-14-8-9-20-19(10-14)22-21(16-5-3-7-18(12-16)25(28)29)23(20)13-15-4-2-6-17(11-15)24(26)27/h2-12H,13H2,1H3
• InChI Key: QPGFIRIHCXDTJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=N2)C3=CC(=CC=C3)[N+](=O)[O-])CC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C21H16N4O4
• Molecular Weight: 388.4 g/mol

Description

5-methyl-1-(3-nitrobenzyl)-2-(3-nitrophenyl)-1H-benzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a benzimidazole derivative with two nitro substituents on the phenyl rings, which gives it unique properties that make it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 5-methyl-1-(3-nitrobenzyl)-2-(3-nitrophenyl)-1H-benzimidazole is not fully understood, but it is thought to inhibit the growth of cancer cells by interfering with their DNA replication and cell division processes. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
5-methyl-1-(3-nitrobenzyl)-2-(3-nitrophenyl)-1H-benzimidazole has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been shown to induce changes in the expression of genes involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-methyl-1-(3-nitrobenzyl)-2-(3-nitrophenyl)-1H-benzimidazole in lab experiments is its specificity for cancer cells. It has been shown to have minimal toxicity to normal cells, making it a promising candidate for cancer treatment. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 5-methyl-1-(3-nitrobenzyl)-2-(3-nitrophenyl)-1H-benzimidazole. One direction is to investigate its potential as a treatment for other types of cancer, such as prostate cancer and pancreatic cancer. Another direction is to explore its mechanism of action in more detail to better understand how it inhibits cancer cell growth. Additionally, research could be done to improve the solubility of this compound to make it more practical for use in vivo.

Synthesis Methods

The synthesis of 5-methyl-1-(3-nitrobenzyl)-2-(3-nitrophenyl)-1H-benzimidazole is a multistep process that involves the reaction of 5-methyl-1H-benzimidazole-2-carbaldehyde with 3-nitrobenzyl bromide and 3-nitrobenzaldehyde in the presence of a base. The reaction is carried out under reflux conditions, and the product is obtained after purification using column chromatography.

Scientific Research Applications

5-methyl-1-(3-nitrobenzyl)-2-(3-nitrophenyl)-1H-benzimidazole has been extensively studied for its potential applications in the field of medicine. It has been shown to have anti-cancer properties and is being investigated as a potential treatment for various types of cancer, including breast cancer, lung cancer, and leukemia.